molecular formula C13H24N2O2 B594212 Tert-butyl 3-(piperidin-4-yl)azetidine-1-carboxylate CAS No. 1251006-64-0

Tert-butyl 3-(piperidin-4-yl)azetidine-1-carboxylate

Cat. No.: B594212
CAS No.: 1251006-64-0
M. Wt: 240.347
InChI Key: NVJNOFWSEGNPKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 3-(piperidin-4-yl)azetidine-1-carboxylate is a chemical compound with the molecular formula C13H24N2O2 .


Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C13H24N2O2 . It’s important to note that the structure of a molecule can greatly influence its chemical properties and interactions.


Physical and Chemical Properties Analysis

This compound has a molecular weight of 240.34 . It has a high GI absorption and is a P-gp substrate . Its Log Po/w values range from 1.09 to 3.18, indicating its lipophilicity . It is also very soluble, with a solubility of approximately 2.48 to 2.82 mg/ml .

Scientific Research Applications

  • Meyers et al. (2009) described efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a bifunctional compound related to Tert-butyl 3-(piperidin-4-yl)azetidine-1-carboxylate. This compound provides a convenient entry point for novel compounds complementing piperidine ring systems, which are common in many pharmaceuticals (Meyers, Muizebelt, van Wiltenburg, Brown, & Thorarensen, 2009).

  • Kong et al. (2016) synthesized Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, which is an important intermediate in the synthesis of crizotinib, a drug used for cancer treatment (Kong, Zhang, Xu, Zhou, Zheng, & Xu, 2016).

  • The work by Richter et al. (2009) on tert-Butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate contributes to understanding the synthesis and structural properties of compounds with potential pharmaceutical applications (Richter, Kath, Rheingold, DiPasquale, & Yanovsky, 2009).

  • Zhang et al. (2018) focused on tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, another important intermediate for small molecule anticancer drugs. They developed a high-yield synthetic method for this compound, highlighting its significance in anticancer drug development (Zhang, Ye, Xu, & Xu, 2018).

Safety and Hazards

Tert-butyl 3-(piperidin-4-yl)azetidine-1-carboxylate is associated with several hazard statements including H302, H315, H319, H332, and H335 . Precautionary measures include P261, P280, P305, P338, and P351 . It is recommended to handle this compound with care, following all safety guidelines.

Properties

IUPAC Name

tert-butyl 3-piperidin-4-ylazetidine-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-11(9-15)10-4-6-14-7-5-10/h10-11,14H,4-9H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NVJNOFWSEGNPKX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CC(C1)C2CCNCC2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H24N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90719179
Record name tert-Butyl 3-(piperidin-4-yl)azetidine-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90719179
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

240.34 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1251006-64-0
Record name tert-Butyl 3-(piperidin-4-yl)azetidine-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90719179
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name TERT-BUTYL 3-(PIPERIDIN-4-YL)AZETIDINE-1-CARBOXYLATE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.